Cas no 1807253-89-9 (3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine)

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, mercapto, and trifluoromethyl functional groups. Its unique structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and mercapto groups offer sites for further functionalization, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or ligands for metal coordination. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions due to its thiol functionality.

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine structure

1807253-89-9 structure

Product Name:3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine

CAS No:1807253-89-9

MF:C₆H₃ClF₃NS

MW:213.607929468155

CID:4802824

Update Time:2025-05-23

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine
- Inchi： 1S/C6H3ClF3NS/c7-3-1-11-2-4(12)5(3)6(8,9)10/h1-2,12H
- InChI Key： RGUZYAXOGJXISP-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=C1C(F)(F)F)S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 2.5
Topological Polar Surface Area: 13.9

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029009834-250mg	3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine	1807253-89-9	95%	250mg	$999.60	2022-03-31
Alichem	A029009834-1g	3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine	1807253-89-9	95%	1g	$3,010.80	2022-03-31

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1807253-89-9)

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1807253-89-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and mercapto functional groups, combined with a trifluoromethyl moiety, makes this compound a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a key scaffold for designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethylated compounds like 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. This compound’s CAS No. 1807253-89-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. A growing trend in AI-assisted molecular design has further amplified interest, as computational tools predict its utility in targeting disease-specific pathways.

The synthesis of 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine involves multi-step reactions, often starting from halogenated pyridine derivatives. Its mercapto group offers a reactive handle for further derivatization, enabling the creation of sulfur-containing analogs with tailored properties. This adaptability aligns with the broader industry shift toward green chemistry, where efficient functionalization minimizes waste. Notably, its trifluoromethyl group contributes to electron-withdrawing effects, influencing the compound’s reactivity in cross-coupling reactions—a hot topic in synthetic methodology.

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In conclusion, 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine exemplifies innovation at the intersection of chemistry and life sciences. Its CAS No. 1807253-89-9 serves as a gateway to advanced research, resonating with trends like AI-driven drug discovery and eco-friendly synthesis. As industries prioritize precision and sustainability, this compound’s multifaceted utility ensures its prominence in scientific discourse.